Cas no 2228256-25-3 (3-1-(aminomethyl)cyclopropyl-4-nitrophenol)

• Product Name: 3-1-(aminomethyl)cyclopropyl-4-nitrophenol
• CAS No: 2228256-25-3
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6073867
• PubChem ID: 165879993
• Update Time: 2025-10-31

3-1-(aminomethyl)cyclopropyl-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-1-(aminomethyl)cyclopropyl-4-nitrophenol
• 3-[1-(aminomethyl)cyclopropyl]-4-nitrophenol
• EN300-1802106
• 2228256-25-3

• Inchi： 1S/C10H12N2O3/c11-6-10(3-4-10)8-5-7(13)1-2-9(8)12(14)15/h1-2,5,13H,3-4,6,11H2
• InChI Key： FLHNTJWBFWKROM-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)C1(CN)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-1-(aminomethyl)cyclopropyl-4-nitrophenol

Chemical Profile of 3-1-(aminomethyl)cyclopropyl-4-nitrophenol (CAS No. 2228256-25-3)

3-1-(aminomethyl)cyclopropyl-4-nitrophenol, identified by its CAS number 2228256-25-3, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This molecule, featuring a cyclopropyl ring and an amine-substituted phenol moiety, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both a nitro group and an amino group on a phenolic backbone suggests a rich chemical reactivity, making it a valuable scaffold for drug discovery and development.

The structural framework of 3-1-(aminomethyl)cyclopropyl-4-nitrophenol combines elements that are often associated with biological efficacy. The cyclopropyl group, known for its rigid three-membered ring structure, can influence the conformational flexibility of the molecule, potentially affecting its binding affinity to biological targets. Meanwhile, the nitrophenol moiety is a well-documented pharmacophore found in numerous therapeutic agents, exhibiting properties such as antioxidant and anti-inflammatory effects. The integration of these features into a single molecule opens up possibilities for designing novel compounds with enhanced pharmacological profiles.

In recent years, there has been growing interest in exploring the therapeutic potential of nitroaromatic compounds. The nitro group in 3-1-(aminomethyl)cyclopropyl-4-nitrophenol can undergo reduction to form an amine, which may alter the compound's biological activity. This redox chemistry is particularly relevant in the context of developing prodrugs or compounds that require activation within the body to exert their therapeutic effects. Such mechanisms are increasingly being exploited in medicinal chemistry to improve drug delivery and efficacy.

The amine-substituted cyclopropyl moiety in this compound also presents opportunities for further chemical modification. The primary amine can be readily functionalized through various reactions such as acylation, alkylation, or coupling with other bioactive molecules. This flexibility allows chemists to tailor the properties of 3-1-(aminomethyl)cyclopropyl-4-nitrophenol to specific therapeutic needs, making it a versatile building block for synthesizing more complex drug candidates.

From a computational chemistry perspective, 3-1-(aminomethyl)cyclopropyl-4-nitrophenol has been subjected to molecular modeling studies to predict its interactions with biological targets. These studies have highlighted the potential for this compound to bind to enzymes and receptors involved in inflammatory pathways. The nitro group, in particular, has been shown to interact with heme-containing proteins, suggesting possible applications in treating conditions related to oxidative stress and inflammation.

Experimental investigations have also been conducted to evaluate the pharmacological properties of 3-1-(aminomethyl)cyclopropyl-4-nitrophenol. In vitro assays have demonstrated its ability to modulate certain enzymatic activities associated with pain signaling and neuroinflammation. These findings align with the structural features of the compound and support its potential as a lead molecule for developing treatments targeting neurological disorders.

The synthesis of 3-1-(aminomethyl)cyclopropyl-4-nitrophenol involves multi-step organic reactions that showcase the expertise required in medicinal chemistry synthesis. Key steps include the formation of the cyclopropyl ring followed by functionalization at the phenolic position with a nitro group. Subsequent introduction of the amino substituent completes the molecular architecture. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity, ensuring that the final product is suitable for further biological evaluation.

The safety profile of 3-1-(aminomethyl)cyclopropyl-4-nitrophenol is another critical aspect that has been addressed through preclinical studies. Toxicological assessments have been performed to evaluate potential side effects and determine safe dosage ranges. These studies are essential for advancing the compound from laboratory research to clinical development, where human safety remains paramount.

The integration of modern computational tools has significantly accelerated the discovery process for 3-1-(aminomethyl)cyclopropyl-4-nitrophenol. Machine learning algorithms have been used to predict biological activity based on structural features, allowing researchers to prioritize compounds for experimental testing. This approach not only saves time but also enhances the efficiency of drug discovery programs by focusing efforts on molecules with the highest potential for success.

Future directions for research on 3-1-(aminomethyl)cyclopropyl-4-nitrophenol include exploring its role in disease models and conducting clinical trials to validate its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive these initiatives forward, leveraging shared expertise and resources.

In conclusion,3-1-(aminomethyl)cyclopropyl-4-nitrophenol (CAS No. 2228256-25-3) represents a promising candidate in medicinal chemistry due to its unique structural features and potential biological activities. The combination of computational studies, synthetic advancements, and preclinical evaluations provides a strong foundation for further exploration into its therapeutic applications.